Cas no 954714-75-1 (N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 954714-75-1
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 6382463
• PubChem ID: 16919766
• Update Time: 2025-11-01

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS024643862
• N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• F2371-0217
• 954714-75-1

• Inchi： 1S/C20H22N2O5S/c1-14-2-4-16(5-3-14)22-13-15(10-20(22)23)12-21-28(24,25)17-6-7-18-19(11-17)27-9-8-26-18/h2-7,11,15,21H,8-10,12-13H2,1H3
• InChI Key： KACMLPRQXJBDPW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3CC(=O)N(C4=CC=C(C)C=C4)C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 954714-75-1): A Comprehensive Overview

N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 954714-75-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 954714-75-1, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is intricate and consists of a pyrrolidinone ring attached to a benzodioxine scaffold via a sulfonamide linkage. The presence of the methylphenyl group adds further complexity and influences the compound's physicochemical properties. This structure is notable for its potential to interact with various biological targets, making it a valuable candidate for drug development.

The synthesis of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been explored through several methodologies. One common approach involves the reaction of a benzodioxine sulfonamide derivative with a pyrrolidinone precursor in the presence of a suitable coupling agent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, enhancing the feasibility of large-scale production for pharmaceutical applications.

In terms of biological activities, N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has shown promising results in various preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent, demonstrating significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has exhibited potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

Recent research has also focused on the pharmacological profile of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. Studies have shown that it can effectively modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses. This modulation may explain its therapeutic potential in conditions such as arthritis and neurodegenerative disorders.

The safety and toxicity profile of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide have been extensively evaluated in preclinical models. Animal studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In the context of clinical trials, several Phase I and Phase II trials are currently underway to assess the safety and efficacy of N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in human subjects. Preliminary results from these trials have been encouraging, with the compound showing promising therapeutic effects in patients with inflammatory conditions. However, more extensive studies are needed to fully establish its clinical utility.

Moreover, the intellectual property landscape surrounding N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is an important consideration for researchers and pharmaceutical companies. Several patents have been filed covering various aspects of its synthesis, formulation, and therapeutic applications. These patents provide legal protection and can influence the commercialization strategies for this compound.

In conclusion, N-{1-(4-methylphenyl)-5-oxypryolindinone} (CAS No. 954714-75-1) represents a promising molecule with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.